Cas no 5337-84-8 (Tetrazolo[1,5-a]pyridine, 6-methyl-8-nitro-)

• Product Name: Tetrazolo[1,5-a]pyridine, 6-methyl-8-nitro-
• CAS No: 5337-84-8
• MF: C₆H₅N₅O₂
• MW: 179.136199712753
• CID: 386061
• PubChem ID: 219471
• Update Time: 2025-04-19

Tetrazolo[1,5-a]pyridine, 6-methyl-8-nitro- Chemical and Physical Properties

Names and Identifiers

• 6-methyl-8-nitrotetrazolo[1,5-a]pyridine
• Tetrazolo[1,5-a]pyridine, 6-methyl-8-nitro-
• 6-methyl-8-nitro-tetrazolopyridin
• AC1L56SU
• AC1Q1YQL
• AG-K-73060
• AR-1H2265
• CTK1H4841
• NSC840
• DTXSID20277095
• 5337-84-8
• NSC 840
• 6-METHYL-8-NITROTETRAZOLO[1,5A]PYRIDINE
• NSC-840

• Inchi： 1S/C6H5N5O2/c1-4-2-5(11(12)13)6-7-8-9-10(6)3-4/h2-3H,1H3
• InChI Key： HBOHMYQTEXQNMX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(C)=CN2C1=NN=N2)=O

Computed Properties

• Exact Mass: 179.04445
• Monoisotopic Mass: 179.04432442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• PSA: 86.22
• LogP: 0.86410